2-Ethyl-5-ethylthio-4-formylthiophene-3-carboxylic acid

• Molecular Formula: C10H12O3S2
• Molecular Weight: 244.3 g/mol
• IUPAC Name: 2-ethyl-5-ethylsulfanyl-4-formylthiophene-3-carboxylic acid
• InChI: InChI=1S/C10H12O3S2/c1-3-7-8(9(12)13)6(5-11)10(15-7)14-4-2/h5H,3-4H2,1-2H3,(H,12,13)
• InChI Key: ZERRUDHBKSDREN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=C(S1)SCC)C=O)C(=O)O

Description

2-Ethyl-5-ethylthio-4-formylthiophene-3-carboxylic acid is a thiophene derivative, a class of compounds known for their diverse chemical and biological properties. Thiophenes are five-membered aromatic rings containing sulfur, and they have been extensively studied due to their applications in medicinal chemistry, material science, and organic synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Ethyl-5-ethylthio-4-formylthiophene-3-carboxylic acid typically involves the condensation of thioglycolic acid derivatives with α,β-acetylenic esters under basic conditions. This reaction generates 3-hydroxy-2-thiophene carboxylic derivatives, which can be further modified to obtain the desired compound . Another common method is the Paal–Knorr reaction, which involves the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents .

Industrial Production Methods: Industrial production of thiophene derivatives often employs large-scale condensation reactions, utilizing readily available starting materials and efficient catalysts to ensure high yields and purity. The use of continuous flow reactors and automated synthesis platforms can further enhance the scalability and reproducibility of these processes .

Chemical Reactions Analysis

Types of Reactions: 2-Ethyl-5-ethylthio-4-formylthiophene-3-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate to form sulfoxides or sulfones.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the formyl group to an alcohol.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogens, alkylating agents, nucleophiles like amines and thiols.

Major Products:

Oxidation: Sulfoxides, sulfones.

Reduction: Alcohols.

Substitution: Halogenated, alkylated, and aminated thiophene derivatives.

Scientific Research Applications

2-Ethyl-5-ethylthio-4-formylthiophene-3-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex thiophene derivatives and heterocyclic compounds.

Biology: Investigated for its potential antimicrobial and anticancer properties due to its ability to interact with biological macromolecules.

Medicine: Explored as a lead compound for the development of new pharmaceuticals, particularly in the treatment of inflammatory and infectious diseases.

Industry: Utilized in the production of organic semiconductors, corrosion inhibitors, and other advanced materials

Mechanism of Action

The mechanism of action of 2-Ethyl-5-ethylthio-4-formylthiophene-3-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, its antimicrobial activity may result from the inhibition of bacterial enzymes or disruption of cell membrane integrity .

Comparison with Similar Compounds

2-Ethylthiophene: A simpler thiophene derivative with similar chemical properties but lacking the formyl and carboxylic acid groups.

5-Ethyl-2-formylthiophene-3-carboxylic acid: Similar structure but without the ethylthio group.

Thiophene-2-carboxylic acid: A basic thiophene derivative with a carboxylic acid group at the 2-position.

Uniqueness: 2-Ethyl-5-ethylthio-4-formylthiophene-3-carboxylic acid is unique due to the presence of both ethylthio and formyl groups, which confer distinct chemical reactivity and biological activity. These functional groups allow for diverse chemical modifications and interactions with biological targets, making the compound valuable for various applications .